Cas no 2228996-84-5 (1-(2-azidoethyl)-2-bromo-4-chlorobenzene)

• Product Name: 1-(2-azidoethyl)-2-bromo-4-chlorobenzene
• CAS No: 2228996-84-5
• MF: C₈H₇BrClN₃
• MW: 260.518279314041
• CID: 6347328
• PubChem ID: 151659181
• Update Time: 2025-05-21

1-(2-azidoethyl)-2-bromo-4-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-2-bromo-4-chlorobenzene
• EN300-1909523
• 2228996-84-5

• Inchi： 1S/C8H7BrClN3/c9-8-5-7(10)2-1-6(8)3-4-12-13-11/h1-2,5H,3-4H2
• InChI Key： QWDZZNZKCSIEPT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CCN=[N+]=[N-])Cl

Computed Properties

• Exact Mass: 258.95119g/mol
• Monoisotopic Mass: 258.95119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 14.4Ų

Additional information on 1-(2-azidoethyl)-2-bromo-4-chlorobenzene

1-(2-Azidoethyl)-2-bromo-4-chlorobenzene

1-(2-Azidoethyl)-2-bromo-4-chlorobenzene (CAS No. 2228996-84-5) is a highly specialized organic compound with a unique structure that combines bromine, chlorine, and an azide group. This compound has garnered significant attention in the fields of organic chemistry, materials science, and drug discovery due to its versatile functional groups and potential applications. The molecule consists of a benzene ring substituted with a bromine atom at position 2, a chlorine atom at position 4, and an azide-containing ethyl group at position 1. This combination of substituents makes it a valuable building block for synthesizing more complex molecules.

The synthesis of 1-(2-Azidoethyl)-2-bromo-4-chlorobenzene involves multi-step reactions, often starting from bromobenzene derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. The compound's azide group is particularly reactive, making it a key component in click chemistry reactions such as the Huisgen cycloaddition. This reactivity has been leveraged in the development of novel materials with tailored properties, including polymers and sensors.

In terms of physical properties, 1-(2-Azidoethyl)-2-bromo-4-chlorobenzene exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents like dichloromethane and ethyl acetate. Its stability under various conditions has been extensively studied, revealing its resistance to hydrolysis under neutral conditions but susceptibility to acidic or basic environments. These properties make it suitable for use in specific chemical transformations where controlled reactivity is essential.

Recent research has highlighted the potential of 1-(2-Azidoethyl)-2-bromo-4-chlorobenzene in drug delivery systems. Its azide group can be modified to form bioactive molecules with high specificity for certain biological targets. For instance, studies have shown that derivatives of this compound can inhibit enzymes involved in cancer progression, offering new avenues for anti-cancer therapies. Additionally, its bromine and chlorine substituents contribute to its ability to act as a precursor for radiolabeled compounds used in medical imaging.

The application of 1-(2-Azidoethyl)-2-bromo-4-chlorobenzene extends beyond medicine into materials science. Its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with unique mechanical and electronic properties. These materials are being explored for use in advanced electronics and energy storage devices.

In conclusion, 1-(2-Azidoethyl)-2-bromo-4-chlorobenzene (CAS No. 2228996-84-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in chemistry, medicine, and materials science.